Cas no 1226439-07-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yl)propan-2-ylethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yl)propan-2-ylethanediamide
• CAS No: 1226439-07-1
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 6614470
• PubChem ID: 49676490
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yl)propan-2-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yl)propan-2-ylethanediamide
• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(1-(furan-2-yl)propan-2-yl)oxalamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[1-(furan-2-yl)propan-2-yl]ethanediamide
• N-(1,3-benzodioxol-5-ylmethyl)-N'-[1-(furan-2-yl)propan-2-yl]oxamide
• AKOS024520178
• F5831-2174
• 1226439-07-1
• VU0521937-1

• Inchi： 1S/C17H18N2O5/c1-11(7-13-3-2-6-22-13)19-17(21)16(20)18-9-12-4-5-14-15(8-12)24-10-23-14/h2-6,8,11H,7,9-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： MUFPREBGARWPDW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(C)NC(C(NCC1=CC=C2C(=C1)OCO2)=O)=O

Computed Properties

• Exact Mass: 330.12157168g/mol
• Monoisotopic Mass: 330.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yl)propan-2-ylethanediamide

Compound CAS No 1226439-07-1: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yl)propan-2-ylethanediamide

The compound with CAS No 1226439-07-1, known as N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yl)propan-2-ylethanediamide, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intricate molecular architecture and potential applications in drug development and advanced materials. The molecule combines a benzodioxole core with a furan moiety, linked through an ethanediamide backbone, creating a versatile platform for various chemical modifications and interactions.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry, particularly their role as scaffolds for bioactive compounds. The benzodioxole ring system is known for its stability and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability. Similarly, the furan group contributes to the molecule's electronic properties, making it an attractive candidate for redox reactions and electronic applications. The combination of these functional groups in a single molecule creates a unique balance of hydrophilic and hydrophobic characteristics, which is highly desirable in drug design.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The ethanediamide backbone provides multiple sites for functionalization, allowing chemists to attach various side chains or bioactive motifs. This flexibility has led researchers to explore its use in developing inhibitors for enzyme targets, such as kinases and proteases, which are critical in disease pathways like cancer and neurodegenerative disorders. Recent advancements in click chemistry have further enhanced the ease with which this compound can be modified, enabling rapid synthesis of diverse analogs for biological screening.

In addition to its medicinal applications, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yl)propan-2-ylethanediamide has shown potential in materials science. Its aromatic core and conjugated system make it an excellent candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, paving the way for next-generation electronic devices with enhanced performance.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzodioxole ring through oxidative coupling reactions and the subsequent attachment of the furan moiety via nucleophilic substitution. The use of palladium catalysts has been particularly effective in achieving high yields and selectivity during these transformations. Recent optimizations have also focused on reducing reaction times and minimizing waste generation, aligning with green chemistry principles.

From a structural perspective, the molecule exhibits a high degree of symmetry due to the planar arrangement of its aromatic rings. This symmetry contributes to its stability and predictable reactivity under various chemical conditions. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution within the molecule, revealing that the benzodioxole ring acts as an electron-withdrawing group while the furan moiety introduces electron-donating effects. This interplay between electron-withdrawing and donating groups creates a molecule with tunable electronic properties.

Another area of active research involves understanding the photophysical properties of this compound. Its extended conjugation system enables strong absorption in the visible spectrum, making it suitable for applications in photonics and optoelectronics. Preliminary experiments have shown that thin films prepared from this compound exhibit efficient charge transport under UV irradiation, suggesting its potential use in solar cells and sensors.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-1-(furan-2-yli)propan - 2 - ylethanediamide (CAS No 1226439 - 07 - 1) is a versatile compound with multifaceted applications across various scientific domains. Its unique combination of functional groups provides chemists with an excellent platform for designing novel materials and bioactive molecules. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing both academic research and industrial innovation.